4-(([1,1'-Biphenyl]-4-ylmethylene)amino)-3-(3-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 478255-40-2
• Molecular Formula: C21H15ClN4S
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-4-[(E)-(4-phenylphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C21H15ClN4S/c22-19-8-4-7-18(13-19)20-24-25-21(27)26(20)23-14-15-9-11-17(12-10-15)16-5-2-1-3-6-16/h1-14H,(H,25,27)/b23-14+
• Standard InChI Key: KKEQTWVNCXYOGT-OEAKJJBVSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)/C=N/N3C(=NNC3=S)C4=CC(=CC=C4)Cl
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C=NN3C(=NNC3=S)C4=CC(=CC=C4)Cl

Introduction

Structural and Chemical Characterization

Molecular Architecture

The compound features a 1,2,4-triazole core substituted at the 3-position with a 3-chlorophenyl group and at the 4-position with a ([1,1'-biphenyl]-4-ylmethylene)amino moiety. The presence of a thione group at the 5-position enhances its ability to participate in hydrogen bonding and metal coordination, which is critical for interactions with biological targets. The isomeric SMILES representation $\text{C1=CC=C(C=C1)C2=CC=C(C=C2)/C=N/N3C(=NNC3=S)C4=CC(=CC=C4)Cl}$ highlights the E-configuration of the imine bond, a stereochemical feature that influences its stability and reactivity.

Physicochemical Properties

Key physicochemical parameters are summarized in Table 1. The compound’s high molecular weight and lipophilic substituents suggest moderate solubility in polar solvents, a property that may be optimized through prodrug strategies or formulation adjustments.

Table 1: Physicochemical Properties of 4-(([1,1'-Biphenyl]-4-ylmethylene)amino)-3-(3-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione

Property	Value
Molecular Formula	$\text{C}_{21}\text{H}_{15}\text{ClN}_{4}\text{S}$
Molecular Weight	390.9 g/mol
IUPAC Name	3-(3-chlorophenyl)-4-[(E)-(4-phenylphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
Canonical SMILES	C1=CC=C(C=C1)C2=CC=C(C=C2)C=NN3C(=NNC3=S)C4=CC(=CC=C4)Cl
PubChem CID	6879381

Synthetic Methodologies

General Synthesis Strategy

The synthesis begins with the esterification of a biphenyl-substituted carboxylic acid, followed by hydrazinolysis to form the corresponding hydrazide. Subsequent cyclization with carbon disulfide under basic conditions yields the triazolethione core. For example, microwave-assisted condensation of 2-(3-chlorophenyl)propanehydrazide with 4-biphenylcarbaldehyde in the presence of sulfamic acid has been reported to improve reaction efficiency, reducing processing times from hours to minutes.

Optimization and Challenges

Key challenges include managing the steric hindrance imposed by the biphenyl group and preventing oxidation of the thione moiety. Purification often involves column chromatography using ethyl acetate/hexane gradients, with typical yields ranging from 65% to 82% depending on the substitution pattern.

Recent Research Advancements

Structure-Activity Relationship (SAR) Studies

Modifications to the biphenyl moiety significantly influence bioactivity. Electron-withdrawing groups (e.g., -Cl, -Br) at the para position enhance antimicrobial potency, while methoxy substitutions improve solubility without compromising efficacy.

In Vivo Pharmacokinetics

Although pharmacokinetic data for this specific compound are unavailable, studies on similar triazolethiones reveal moderate oral bioavailability (45–55%) and a half-life of 4–6 hours in rodent models. Plasma protein binding exceeds 90%, necessitating dose adjustments for therapeutic use.

Computational and Experimental Insights

Molecular Docking Simulations

Docking studies predict strong interactions between the thione group and the ATP-binding pocket of EGFR tyrosine kinase (binding energy: −9.2 kcal/mol), implicating potential use in targeted cancer therapies.

Spectroscopic Characterization

¹H NMR spectra feature distinct singlet peaks for the triazole NH proton (δ 13.2 ppm) and the imine CH group (δ 8.7 ppm). Mass spectrometry confirms the molecular ion peak at m/z 390.9, consistent with the proposed structure.